![molecular formula C17H19N5OS B2472409 2-(1H-benzo[d]imidazol-1-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide CAS No. 1795209-92-5](/img/structure/B2472409.png)
2-(1H-benzo[d]imidazol-1-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with multiple functional groups. It contains a benzimidazole group, a thiazole group, and a pyrrolidine group, all of which are common in medicinal chemistry and could contribute to various biological activities .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of appropriate precursors under suitable conditions . For instance, benzimidazole derivatives can be synthesized from o-phenylenediamine and carboxylic acids .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzimidazole ring, a thiazole ring, and a pyrrolidine ring . These rings could potentially participate in various chemical reactions .Chemical Reactions Analysis
The benzimidazole and thiazole groups in the compound could potentially participate in various chemical reactions . For instance, benzimidazole can act as a ligand in coordination chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its exact structure. Factors such as the presence of functional groups, the degree of conjugation, and the overall shape of the molecule could influence properties such as solubility, melting point, and reactivity .Scientific Research Applications
Synthesis and Insecticidal Applications One study focused on the synthesis of various heterocycles incorporating a thiadiazole moiety, including derivatives related to 2-(1H-benzo[d]imidazol-1-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide. These compounds were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis, demonstrating potential agricultural applications by providing new avenues for pest control strategies (Fadda et al., 2017).
Medical Imaging and Diagnostic Applications Another realm of application involves the synthesis of substituted imidazo[1,2-α]pyridines as potential probes for studying peripheral benzodiazepine receptors using Single Photon Emission Computed Tomography (SPECT). This research underlines the compound's potential in developing diagnostic tools for neurological conditions, highlighting its significance in medical imaging (Katsifis et al., 2000).
Anticancer Research In the quest for novel anticancer agents, derivatives of 2-(1H-benzo[d]imidazol-1-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide have been explored for their potential anticancer activities. The synthesis of new benzimidazole–thiazole derivatives as anticancer agents showcases the compound's therapeutic potential, providing a foundation for the development of new cancer treatments (Nofal et al., 2014).
Pharmaceutical Development The discovery of clinical candidate compounds, such as K-604, an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), exemplifies the compound's application in pharmaceutical development. This research highlights the compound's role in treating diseases involving ACAT-1 overexpression, marking a significant step towards addressing cardiovascular and cholesterol-related conditions (Shibuya et al., 2018).
Antimicrobial and Antioxidant Applications Further research has identified the compound's derivatives as potent antimicrobial and antioxidant agents. The synthesis and evaluation of novel sulphonamide derivatives, for instance, have demonstrated good antimicrobial activity, indicating the compound's utility in developing new antimicrobial treatments (Fahim & Ismael, 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(benzimidazol-1-yl)-N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5OS/c23-16(11-21-12-20-14-5-1-2-6-15(14)21)19-10-13-4-3-8-22(13)17-18-7-9-24-17/h1-2,5-7,9,12-13H,3-4,8,10-11H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRVJVMXNWOSSGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C2=NC=CS2)CNC(=O)CN3C=NC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-benzo[d]imidazol-1-yl)-N-((1-(thiazol-2-yl)pyrrolidin-2-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.